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Compound of Interest

Compound Name: 5-Bromo-7-nitroindoline

Cat. No.: B556508

An In-depth Technical Guide to the Chemical Properties of 5-Bromo-7-nitroindoline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of 5-Bromo-7-nitroindoline, a key intermediate in pharmaceutical research and
organic synthesis.

Core Chemical Properties

5-Bromo-7-nitroindoline is a versatile chemical compound valued for its unique electronic and
structural properties, which are conferred by the presence of both an electron-withdrawing nitro
group and a halogen substituent on the indoline core. These features make it a valuable
building block in the synthesis of more complex molecules.[1]

Physicochemical Data

The fundamental physicochemical properties of 5-Bromo-7-nitroindoline are summarized in
the table below, providing a quantitative snapshot of the compound's characteristics.
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Property Value Source(s)

CAS Number 80166-90-1 [1][2][3]

Molecular Formula C8H7BrN202 [11[2][3]

Molecular Weight 243.06 g/mol [1112][3]
Orange to red solid; Red-

Appearance orange to brown crystalline [1114]
powder

Melting Point 128-136°C [2][3]1[4]

Boiling Point 344.2 £ 42.0 °C (Predicted) [2][4]

Density 1.704 + 0.06 g/cm3 (Predicted) [2][4]

Solubility Insoluble in water. [2][31[4]

Storage Conditions

Store at 2-8°C in a dark, dry,
and well-sealed container.

[3]4]

Reactivity and Applications

The bromine and nitro functional groups on the indoline ring significantly influence the

compound's reactivity, making it a valuable intermediate.[1]

e Pharmaceutical and Agrochemical Synthesis: It serves as a versatile building block for

creating novel organic molecules with potential biological activity.[1][5]

e Fluorescent Probes: The unique structure is utilized in the design of fluorescent probes for

real-time biological imaging, which is critical in cellular biology and drug development.[1]

» Medicinal Chemistry: It is a precursor for synthesizing complex indole derivatives, which are

significant scaffolds in medicinal chemistry.[1]

e Photoreactive Compounds: 5-Bromo-7-nitroindoline is a key starting material for the

synthesis of photoreactive compounds like 7-nitroindoline-S-thiocarbamates. These

derivatives can undergo photolysis, making them useful as photocleavable protecting groups

or "caged" compounds for the light-induced release of biologically active molecules.[6][7][8]
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Photochemical Behavior

Derivatives of 5-Bromo-7-nitroindoline, such as N-acyl-7-nitroindolines and 7-nitroindoline-S-
thiocarbamates, exhibit interesting photoreactivity.[6][8] For instance, 5-bromo-7-
nitroindoline-S-ethylthiocarbamate undergoes one- and two-photon photolysis.[6][7] The
photolysis of this model compound with 350 nm light results in the formation of 5-bromo-7-
nitrosoindoline, which exists in equilibrium with its dimeric forms.[6][7][8] This photoreactivity
expands the utility of 7-nitroindoline derivatives in developing novel photocleavable

compounds.[6][8]

A proposed mechanism for the photoactivation and subsequent nucleophilic cleavage of a 5-
bromo-7-nitroindoline (Bni)-amide derivative is depicted below. In an aqueous environment,
the intermediate generates a nitrosoindole, whereas in the presence of a nucleophile, a nitro-
indoline is formed.[9][10]

Cleavage Pathways

Photoactivation HrO Nitrosoindole 35
hv
Bni-amide Intermediate 34
Nucleophile
Nitro-indoline 36

Click to download full resolution via product page
Bni-amide photoactivation and cleavage.[9][10]

Experimental Protocols

Detailed methodologies for key experiments involving 5-Bromo-7-nitroindoline are provided

below.

Synthesis of 5-Bromo-7-nitroindoline-(S-ethyl)-
thiocarbamate
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This protocol describes the synthesis of a photoreactive derivative starting from 5-Bromo-7-
nitroindoline.[7]

Materials:

5-Bromo-7-nitroindoline

Anhydrous Dichloromethane (DCM)

Anhydrous Pyridine

Argon atmosphere
Procedure:

e Dissolve 5-bromo-7-nitroindoline (1 equivalent) in anhydrous DCM under an argon
atmosphere in a round-bottom flask.

o Cool the resulting yellow-orange solution to 0°C.

e Add anhydrous pyridine to the cooled solution.
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Synthesis of a thiocarbamate derivative.

Photolysis of 7-nitroindoline-S-thiocarbamates

This outlines the general procedure for studying the photoreactivity of 5-Bromo-7-
nitroindoline derivatives.[6][7]

Materials:

¢ 7-nitroindoline-S-thiocarbamate derivative (e.g., compound from 3.1)

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b556508?utm_src=pdf-body-img
https://www.benchchem.com/product/b556508?utm_src=pdf-body
https://www.benchchem.com/product/b556508?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acsomega.2c08184
https://pubs.acs.org/doi/pdf/10.1021/acsomega.2c08184
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Acetonitrile/water mixture (4:1 v/v)

Rayonet Photochemical Chamber Reactor with 350 nm UV lamps

UV-vis spectrophotometer

Argon atmosphere

Procedure:

» Dissolve the thiocarbamate derivative in a 4:1 (v/v) mixture of acetonitrile and water under an
argon atmosphere to a concentration of 0.8 mM.[7]

» Place the solution in the Rayonet photoreactor, cooled to 25°C.

e llluminate the solution with 350 nm UV lamps.[7]

o At set time intervals, withdraw aliquots of the solution.

« Dilute the aliquots with the same solvent mixture.

e Measure the UV-vis spectra of the diluted aliquots to monitor the progress of the photolysis.

[7]
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Workflow for photolysis experiments.[6][7]

Safety Information

5-Bromo-7-nitroindoline is classified as harmful and an irritant.[2]

o Hazard Codes: R20/21/22 (Harmful by inhalation, in contact with skin and if swallowed),
R36/37/38 (Irritating to eyes, respiratory system and skin).[2]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b556508?utm_src=pdf-body-img
https://pubs.acs.org/doi/10.1021/acsomega.2c08184
https://pubs.acs.org/doi/pdf/10.1021/acsomega.2c08184
https://www.benchchem.com/product/b556508?utm_src=pdf-body
https://chembk.com/en/chem/5-BROMO-7-NITRO-2,3-DIHYDROINDOLE
https://chembk.com/en/chem/5-BROMO-7-NITRO-2,3-DIHYDROINDOLE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Safety Precautions: S26 (In case of contact with eyes, rinse immediately with plenty of water
and seek medical advice), S36/37/39 (Wear suitable protective clothing, gloves and eye/face
protection).[2]

e UN Number: UN2811.[3]

This document is intended for informational purposes for a technical audience. All laboratory
work should be conducted in accordance with institutional safety protocols and with appropriate
personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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